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Introduction
Integrins are a family of transmembrane heterodimeric receptors that mediate cell-matrix and

cell-cell adhesion. The α4β1 integrin, also known as Very Late Antigen-4 (VLA-4), plays a

pivotal role in a variety of physiological and pathological processes, including immune cell

trafficking, inflammation, and cancer metastasis.[1][2] Its interaction with ligands such as

vascular cell adhesion molecule-1 (VCAM-1) and the CS-1 domain of fibronectin triggers

intracellular signaling cascades that regulate cell migration, proliferation, and survival.[2][3]

BIO 1211 is a high-affinity, selective small molecule inhibitor of α4β1 integrin.[4] It exhibits

potent inhibitory effects on the activated form of the receptor, making it a valuable tool for

investigating the functional roles of α4β1 in various cellular contexts and a potential therapeutic

agent for inflammatory diseases and cancer.

These application notes provide detailed protocols for utilizing live-cell imaging techniques to

investigate the effects of BIO 1211 on α4β1 integrin-mediated processes, including cell

adhesion, migration, and downstream signaling events.

Quantitative Data Summary
The following tables summarize the key quantitative parameters of BIO 1211 and the expected

outcomes from the described live-cell imaging assays.
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Table 1: Properties of BIO 1211

Parameter Value Reference

Target α4β1 Integrin (VLA-4)

IC50 (α4β1) 0.004 µM (4 nM)

IC50 (α4β7) 2 µM

Selectivity ~200-fold for activated α4β1

Solubility Soluble to 2 mg/ml in water

Storage Store at -20°C

Table 2: Expected Quantitative Outcomes from Live-Cell Imaging Assays with BIO 1211

Assay Parameter Measured
Expected Effect of BIO
1211

Live-Cell Migration (Wound

Healing)
Wound Closure Rate (%/hour) Decrease

Individual Cell Velocity

(µm/min)
Decrease

Live-Cell Adhesion Adhesion Force (nN) Decrease

Percentage of Adherent Cells

(%)
Decrease

Focal Adhesion Dynamics
Focal Adhesion

Assembly/Disassembly Rate
Altered Dynamics

Downstream Signaling (FRET) RhoA Activity (FRET Ratio) Altered Activity

Signaling Pathway
The α4β1 integrin signaling pathway is a complex network that regulates the cytoskeleton and

cell motility. Upon ligand binding, α4β1 clustering activates downstream signaling cascades
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involving key proteins such as Paxillin, Focal Adhesion Kinase (FAK), and Src. This ultimately

leads to the modulation of Rho family GTPases, like RhoA, which control actin dynamics and

cell contraction. BIO 1211, by inhibiting the initial ligand-integrin interaction, is expected to

disrupt these downstream events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://pubmed.ncbi.nlm.nih.gov/12476047/
https://pubmed.ncbi.nlm.nih.gov/12476047/
https://ibidi.com/content/281-experimental-workflow
https://www.biorxiv.org/content/10.1101/2025.06.12.659342v1
https://pmc.ncbi.nlm.nih.gov/articles/PMC3767638/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3767638/
https://www.benchchem.com/product/b7909954#live-cell-imaging-techniques-with-bio-1211
https://www.benchchem.com/product/b7909954#live-cell-imaging-techniques-with-bio-1211
https://www.benchchem.com/product/b7909954#live-cell-imaging-techniques-with-bio-1211
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7909954?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7909954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

